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Compound of Interest

Compound Name:
1-Phenylcyclopentanecarboxylic

acid

Cat. No.: B1362486 Get Quote

Essential Safety and Handling Guide for 1-
Phenylcyclopentanecarboxylic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-
Phenylcyclopentanecarboxylic acid. Adherence to these procedures is vital for ensuring a

safe laboratory environment.

Chemical Safety and Hazard Information
1-Phenylcyclopentanecarboxylic acid (CAS No. 77-55-4) is a compound that requires

careful handling due to its potential health hazards. According to safety data sheets, it can

cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3]
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Identifier Value

CAS Number 77-55-4

Molecular Formula C12H14O2

Molecular Weight 190.24 g/mol

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling 1-
Phenylcyclopentanecarboxylic acid.

PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or safety glasses with

side-shields are mandatory.[4] A face shield

should be worn in situations where splashing or

significant dust generation is likely.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber).[5][6] A lab coat must be worn and kept

fully buttoned.[7] Inspect gloves before use and

change them immediately if contaminated.

Respiratory Protection

All work should be conducted in a well-

ventilated area, preferably within a certified

chemical fume hood, to prevent the inhalation of

dust.[2][7] If a fume hood is not available and

dust may be generated, a NIOSH-approved

respirator is required.[8]

Operational and Disposal Plans
Safe Handling Procedures:
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Preparation and Engineering Controls:

Designate a specific area for handling 1-Phenylcyclopentanecarboxylic acid, ideally

within a chemical fume hood.[7]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2][3][9]

Assemble all necessary equipment, such as spatulas, weigh boats, and glassware, before

starting work.

Donning PPE:

Put on all required PPE as detailed in the table above before handling the chemical.

Handling:

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation and dispersion of dust.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

Post-Handling Procedures:

Decontaminate the work area and any used equipment.

Remove PPE carefully to avoid cross-contamination.

Storage:

Store in a cool, dry, and well-ventilated area.[2][3][9]

Keep the container tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.[9]

Disposal Plan:
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All waste materials contaminated with 1-Phenylcyclopentanecarboxylic acid, including

disposable gloves, weigh boats, and paper towels, must be collected in a dedicated and

clearly labeled hazardous waste container.[7]

Disposal of this chemical waste must be entrusted to a licensed waste disposal company.[2]

[3]

Do not empty into drains.[2]

Contaminated packaging should be disposed of in the same manner as the chemical,

ensuring the container is completely empty before disposal.

All disposal activities must be in accordance with federal, state, and local environmental

regulations.[10]
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Caption: Workflow for Safely Handling 1-Phenylcyclopentanecarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

